Cas no 83365-90-6 (4-Hydroxy-2-(phenoxymethyl)butyl prop-2-enoate)

• Product Name: 4-Hydroxy-2-(phenoxymethyl)butyl prop-2-enoate
• CAS No: 83365-90-6
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 2804449
• PubChem ID: 66721062
• Update Time: 2025-04-21

4-Hydroxy-2-(phenoxymethyl)butyl prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXY-2-(PHENOXYMETHYL)BUTYL PROP-2-ENOATE
• SCHEMBL544766
• DTXSID90735637
• 83365-90-6
• 4-Hydroxy-2-(phenoxymethyl)butyl prop-2-enoate

• Inchi： 1S/C14H18O4/c1-2-14(16)18-11-12(8-9-15)10-17-13-6-4-3-5-7-13/h2-7,12,15H,1,8-11H2
• InChI Key： DGFNCAPDQKYQJV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(COC(C=C)=O)CCO

Computed Properties

• Exact Mass: 250.12050905Da
• Monoisotopic Mass: 250.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų